Cas no 16260-27-8 (Tetradecanoic acid,zinc salt (2:1))

• Product Name: Tetradecanoic acid,zinc salt (2:1)
• CAS No: 16260-27-8
• MF: C₁₄H₂₈O₂Zn
• MW: 293.779921531677
• CID: 163732
• PubChem ID: 57480181
• Update Time: 2025-05-21

Tetradecanoic acid,zinc salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,zinc salt (2:1)
• Zinc Myristate
• zinc,tetradecanoate
• EINECS 240-369-7
• Tetradecanoic acid,zinc salt
• UNII-K09A9E2GGO
• zinc bis-tetradecanoate
• Zinc dimyristate
• zinc ditetradecanoate
• Zinc(II) n-tetradecanoate
• zinc(II) tetradecanoate
• Zinkmyristat
• DTXSID7026312
• K09A9E2GGO
• DTXCID306312
• GBFLQPIIIRJQLU-UHFFFAOYSA-L
• zinc tetradecanoate
• NS00087023
• Myristic acid, zinc salt
• 16260-27-8
• ZINC MYRISTATE [INCI]
• Tetradecanoic acid, zinc salt
• Zinctetradecanoate
• Q27281775
• zinc;tetradecanoate
• Tetradecanoic acid, zinc salt (2:1)
• SCHEMBL157294

• Inchi： 1S/C14H28O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h2-13H2,1H3,(H,15,16);
• InChI Key： OQWJABBWRMHXKG-UHFFFAOYSA-N
• SMILES： [Zn].OC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 518.33100
• Monoisotopic Mass: 518.331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 22
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: 319.6°Cat760mmHg
• Flash Point: 144.8°C
• PSA: 52.60000
• LogP: 9.38750
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Tetradecanoic acid,zinc salt (2:1)

Tetradecanoic Acid, Zinc Salt (2:1): A Comprehensive Overview

Zinc salts of fatty acids have long been recognized for their versatile applications in various industries, including pharmaceuticals, cosmetics, and agriculture. Among these, the compound with CAS No. 16260-27-8, commonly referred to as Tetradecanoic Acid, Zinc Salt (2:1), stands out due to its unique chemical properties and wide-ranging uses. This article delves into the latest research findings and applications of this compound, providing a detailed and up-to-date analysis.

Tetradecanoic Acid, also known as myristic acid, is a saturated fatty acid with a 14-carbon chain. When combined with zinc in a 2:1 molar ratio, it forms the zinc salt variant (Tetradecanoic Acid Zinc Salt (2:1)). This salt exhibits distinct physical and chemical properties compared to its parent acid, making it suitable for specialized applications. Recent studies have highlighted its role in enhancing the bioavailability of zinc in dietary supplements, which is a significant advancement in nutritional science.

The synthesis of Tetradecanoic Acid Zinc Salt (2:1) involves a precise reaction between tetradecanoic acid and zinc ions under controlled conditions. This process ensures the formation of a stable complex that retains both the functional groups of the fatty acid and the beneficial properties of zinc. Researchers have explored various synthesis methods, including solvent-free techniques and microwave-assisted reactions, to optimize yield and purity. These innovations have not only improved production efficiency but also reduced environmental impact.

In the field of cosmetics, Tetradecanoic Acid Zinc Salt (2:1) has gained attention for its ability to act as an effective emulsifier and stabilizer in skincare products. Its compatibility with both hydrophilic and lipophilic components makes it ideal for formulating creams, lotions, and serums that provide long-lasting hydration without causing irritation. Recent clinical trials have demonstrated its potential in reducing oxidative stress in skin cells, thereby promoting anti-aging effects.

Another significant application of this compound lies in agriculture, where it is used as a foliar fertilizer to enhance crop yield and resistance to environmental stressors. The controlled release of zinc ions from the salt provides plants with essential nutrients without causing nutrient leaching or soil degradation. Studies conducted in diverse climatic conditions have shown promising results, particularly in improving the growth rate of staple crops such as rice and wheat.

From a pharmacological perspective, Tetradecanoic Acid Zinc Salt (2:1) has been investigated for its potential role in treating zinc deficiency-related disorders. Zinc is an essential trace element required for immune function, enzyme activity, and DNA synthesis. The compound's bioavailability has been tested in animal models, revealing superior absorption rates compared to traditional zinc supplements. This breakthrough could pave the way for more effective nutritional interventions in human populations.

The environmental impact of manufacturing processes involving Tetradecanoic Acid Zinc Salt (2:1) has also come under scrutiny in recent years. Scientists are exploring green chemistry approaches to minimize waste generation and energy consumption during production. For instance, the use of renewable solvents and catalytic systems has shown promise in achieving sustainable synthesis pathways.

In conclusion, CAS No. 16260-27-8 (Tetradecanoic Acid Zinc Salt (2:1)) is a multifaceted compound with applications spanning multiple industries. Its unique chemical properties and versatility make it a valuable addition to modern science and technology. As research continues to uncover new potential uses and optimization strategies, this compound is poised to play an even greater role in addressing global challenges related to health, agriculture, and sustainability.